Cas no 174139-69-6 (6-Chloro-2H-thieno[3,2-e][1,2]thiazin-4(3H)-one 1,1-dioxide)

6-Chloro-2H-thieno[3,2-e][1,2]thiazin-4(3H)-one 1,1-dioxide is a heterocyclic sulfone compound featuring a fused thienothiazine core. Its unique structure, incorporating both sulfur and nitrogen heteroatoms, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro substituent enhances reactivity, facilitating further functionalization, while the sulfone moiety contributes to stability and potential bioactivity. This compound is particularly useful in the development of novel therapeutic agents due to its ability to modulate biological targets. Its high purity and well-defined chemical properties ensure reproducibility in research and industrial applications. Suitable for controlled reactions, it serves as a versatile building block in organic and medicinal chemistry.
6-Chloro-2H-thieno[3,2-e][1,2]thiazin-4(3H)-one 1,1-dioxide structure
174139-69-6 structure
Product Name:6-Chloro-2H-thieno[3,2-e][1,2]thiazin-4(3H)-one 1,1-dioxide
CAS No:174139-69-6
MF:C6H4ClNO3S2
MW:237.683857917786
CID:1040722
PubChem ID:16639925
Update Time:2025-05-27

6-Chloro-2H-thieno[3,2-e][1,2]thiazin-4(3H)-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2H-thieno[3,2-e][1,2]thiazin-4(3H)-one 1,1-dioxide
    • 6-chloro-2,3-dihydro-4H-Thieno[3,2-e]-1,2-thiazin-4-one 1,1-dioxide
    • 6-Chloro-2H-thieno[3,2-e][1,2]-thiazin-4(3H)-one 1,1-dioxide
    • 4H-thieno[3,2-e]-1,2-thiazin-4-one,6-chloro 2,3-dihydro-1,1-dioxide
    • 6-chloro 2,3-dihydro-4H-thieno[3,2-e]-1,2-thiazin-4-one-1,1-dioxide
    • 6-Chloro-2,3-dihydro-4H-thieno[3,2-e][1,2]thiazin-4-one 1,1-dioxide
    • 3,4-Dihydro-6-Chloro-4-Oxo-2H-Thienol[3,2-E]-1,2-Thiazine-1,1-Dioxide
    • DB-359374
    • A851716
    • 6-Chloro-2,3-dihydro-1lambda~6~-thieno[3,2-e][1,2]thiazine-1,1,4-trione
    • 174139-69-6
    • AKOS000282121
    • 6-Chloro-2H-thieno[3,2-e][1,2]thiazin-4(3H)-one1,1-dioxide
    • LZNHLQJIPKRFIH-UHFFFAOYSA-N
    • 6-chloro-1,1-dioxo-2,3-dihydrothieno[3,2-e]thiazin-4-one
    • DTXSID90586287
    • SCHEMBL9267866
    • 6-Chloro-2,3-dihydro-4H-thieno[3,2-e][1,2]thiazin-4-one 1,1-dioxide###174139-69-6
    • MDL： MFCD08695576
    • Inchi： 1S/C6H4ClNO3S2/c7-5-1-3-4(9)2-8-13(10,11)6(3)12-5/h1,8H,2H2
    • InChI Key： LZNHLQJIPKRFIH-UHFFFAOYSA-N
    • SMILES： ClC1=CC2C(CNS(C=2S1)(=O)=O)=O

Computed Properties

  • Exact Mass: 236.93200
  • Monoisotopic Mass: 236.9321130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 99.9Ų

Experimental Properties

  • Density: 1.737
  • PSA: 99.86000
  • LogP: 2.28570

6-Chloro-2H-thieno[3,2-e][1,2]thiazin-4(3H)-one 1,1-dioxide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-2H-thieno[3,2-e][1,2]thiazin-4(3H)-one 1,1-dioxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A169007801-1g
6-Chloro-2H-thieno[3,2-e][1,2]thiazin-4(3H)-one1,1-dioxide
 174139-69-6 95%
1g
 $640.56 2022-04-02
Ambeed
A313460-1g
6-Chloro-2H-thieno[3,2-e][1,2]thiazin-4(3H)-one 1,1-dioxide
 174139-69-6 95+%
1g
 $609.0 2024-04-22

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